Cas no 1024448-98-3 (Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate)
1024448-98-3 structure
Product Name:Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
CAS No:1024448-98-3
MF:C13H9F3O2S
MW:286.269572973251
CID:2118740
Update Time:2023-08-03
Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl ester
- 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl
- 2-Thiophenecarboxylic acid, 5-[3-(trifluoromethyl)phenyl]-, methyl ester
- Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
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- Inchi: 1S/C13H9F3O2S/c1-18-12(17)11-6-5-10(19-11)8-3-2-4-9(7-8)13(14,15)16/h2-7H,1H3
- InChI Key: VPQSZRKKAVXTIS-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC=C1C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 332
- Topological Polar Surface Area: 54.5
Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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